Cas no 2229377-22-2 (tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate
• CAS No: 2229377-22-2
• MF: C₁₃H₁₈FNO₅S
• MW: 319.349126338959
• CID: 5819624
• PubChem ID: 165869028
• Update Time: 2025-06-15

tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate
• 2229377-22-2
• EN300-1899780
• tert-butyl N-{4-[(fluorosulfonyl)methyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C13H18FNO5S/c1-13(2,3)20-12(16)15-10-6-5-9(8-21(14,17)18)11(7-10)19-4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： QLHIUBDGUVZYJX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 319.08897201g/mol
• Monoisotopic Mass: 319.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229377-22-2 and Product Name: *tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate*

Compound with the CAS number 2229377-22-2 and the product name tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorosulfonyl group and a methoxyphenyl moiety in its backbone imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural framework of this compound includes a tert-butyl group, which is commonly employed in pharmaceuticals to enhance metabolic stability and improve pharmacokinetic profiles. The combination of these functional groups results in a molecule with high reactivity and versatility, making it suitable for various synthetic transformations. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to modulate bioavailability and binding affinity.

In the realm of drug discovery, the N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate moiety has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. The fluorosulfonyl group, known for its electrophilic nature, facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups at specific positions within the molecule. This characteristic is particularly useful in designing molecules that interact with biological targets with high specificity.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between this compound and biological receptors. Molecular docking studies have revealed that the methoxyphenyl group can effectively engage with aromatic pockets in target proteins, suggesting its potential as a key pharmacophore. These findings align with broader trends in drug design, where structural features derived from natural products are being repurposed to develop novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has enabled more efficient synthetic routes, reducing both the environmental impact and cost associated with production. Such innovations are critical in modern pharmaceutical manufacturing, where sustainability and scalability are paramount.

Evaluation of this compound's pharmacological properties has shown promising results in preclinical studies. Its ability to modulate enzyme activity and receptor binding suggests potential applications in treating a range of diseases, including neurological disorders and inflammatory conditions. The combination of structural features derived from both natural products and synthetic chemistry provides a unique edge in developing next-generation therapeutics.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In the case of tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate, these properties contribute to its suitability as a building block for drug candidates targeting various diseases.

Ongoing research is exploring novel derivatives of this compound to enhance its therapeutic efficacy while minimizing potential side effects. By leveraging cutting-edge techniques such as structure-activity relationship (SAR) studies and high-throughput screening, scientists are identifying optimized analogs with improved pharmacokinetic profiles. These efforts are part of a broader initiative to accelerate the transition from laboratory discoveries to clinical applications.

The impact of this compound extends beyond academic research; it also holds commercial promise for pharmaceutical companies seeking innovative solutions for unmet medical needs. Its unique chemical profile makes it an attractive candidate for licensing agreements and further development collaborations. As the demand for personalized medicine grows, compounds like this one are likely to play a crucial role in tailoring treatments to individual patient requirements.

In conclusion, compound with CAS No. 2229377-22-2 and product name *tert-butyl N-{4-(fluorosulfonyl)methyl-3-methoxyphenyl}carbamate* represents a significant contribution to the field of pharmaceutical chemistry. Its distinctive structural features and promising pharmacological properties position it as a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound, its importance in advancing therapeutic innovation is likely to grow.